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Compound of Interest

Compound Name: CH7057288

Cat. No.: B606637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of the

selective pan-TRK inhibitor, CH7057288, for use in cell culture experiments. The provided

protocols and diagrams are intended to ensure accurate and reproducible results in preclinical

research settings.

Introduction
CH7057288 is a potent and selective inhibitor of Tropomyosin receptor kinases (TRK) A, B, and

C.[1] TRK fusions are oncogenic drivers in a wide range of cancers. CH7057288 has

demonstrated significant anti-proliferative activity in TRK fusion-positive cancer cell lines and

tumor growth inhibition in xenograft models.[1] Its mechanism of action involves the

suppression of downstream signaling pathways, including the MAPK and E2F pathways.[2]

Data Presentation
Solubility of CH7057288
The solubility of CH7057288 in various common laboratory solvents is summarized below. It is

highly soluble in DMSO, which is the recommended solvent for preparing stock solutions. The

compound is poorly soluble in aqueous solutions and ethanol.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO ~100 mg/mL ~175.5 mM

Use fresh, anhydrous

DMSO for best results

as moisture can

reduce solubility.[1]

Ethanol Insoluble -

Not a suitable solvent

for creating stock

solutions.[1]

Water Insoluble -

Not a suitable solvent

for creating stock

solutions.[1]

Cell Culture Media
Precipitates at high

concentrations
-

Dilute from a high-

concentration DMSO

stock. Final DMSO

concentration in

media should be kept

low (<0.5%).

Signaling Pathway
CH7057288 acts by inhibiting the kinase activity of TRK fusion proteins, which are constitutively

active in certain cancers. This inhibition blocks downstream signaling cascades that promote

cell proliferation and survival, primarily the MAPK and E2F pathways.[2]
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CH7057288 inhibits the TRK signaling pathway.
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Experimental Protocols
Preparation of CH7057288 Stock Solution (10 mM in
DMSO)
Materials:

CH7057288 powder (Molecular Weight: 569.67 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Procedure:

Weighing: Accurately weigh out 5.7 mg of CH7057288 powder in a sterile microcentrifuge

tube.

Dissolution: Add 1 mL of anhydrous DMSO to the tube containing the CH7057288 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting: Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 20 µL)

in sterile, amber microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw

cycles.

Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).

Protocol for Treating Cultured Cells with CH7057288
Materials:

10 mM CH7057288 stock solution in DMSO
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Complete cell culture medium appropriate for the cell line

Cultured cells ready for treatment

Sterile pipette tips and tubes

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM CH7057288 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is advisable to

perform an intermediate dilution of the stock solution in complete cell culture medium. For

example, prepare a 100 µM intermediate solution by adding 10 µL of the 10 mM stock to 990

µL of pre-warmed complete cell culture medium. Mix gently by pipetting.

Final Working Concentration: Add the appropriate volume of the intermediate or stock

solution to the cell culture plates to achieve the desired final concentration. For example, to

achieve a final concentration of 100 nM in 2 mL of medium, add 2 µL of the 100 µM

intermediate solution.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This should

consist of cells treated with the same final concentration of DMSO as the highest

concentration of CH7057288 used. The final concentration of DMSO in the cell culture

medium should ideally be kept below 0.1% to avoid solvent-induced cytotoxicity.

Incubation: Incubate the cells for the desired experimental duration. For example, studies

have shown potent inhibition of TRK autophosphorylation after a 2-hour treatment with

CH7057288.

Experimental Workflow
The following diagram illustrates the general workflow for preparing and using CH7057288 in

cell culture experiments.
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Stock Solution Preparation Cell Treatment Protocol
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Workflow for CH7057288 preparation and cell culture application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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